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Compound of Interest

Compound Name: Dapt

Cat. No.: B1669825

Ensuring laboratory safety and proper chemical handling extends beyond the benchtop. This
guide provides essential, step-by-step procedures for the safe and compliant disposal of DAPT
(N-[N-(3,5-Difluorophenacetyl)-L-alanyl]-S-phenylglycine t-butyl ester), a commonly used y-
secretase inhibitor in research. Adherence to these protocols is critical for minimizing
environmental impact and ensuring a safe working environment for all laboratory personnel.

While DAPT is not classified as a hazardous substance according to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS), it is imperative to follow
established laboratory waste management practices.[1] Institutional and local regulations
should always be consulted and prioritized.

Key Safety and Handling Information

A thorough understanding of a chemical's properties is the foundation of its safe handling and
disposal. Below is a summary of key data for DAPT.
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Property Value Source
Molecular Formula C23H26F2N204 PubChem
Molecular Weight 432.5 g/mol PubChem
Appearance White to off-white solid Fisher Scientific

N Soluble in DMSO (15 mg/ml) ) )
Solubility Cell Signaling Technology
and Ethanol (1 mg/ml)

Hazard Classification Not classified as hazardous Cayman Chemical

Experimental Protocols for Disposal

The proper disposal method for DAPT depends on its physical state: solid (unused or expired
powder) or liquid (solutions).

Disposal of Solid DAPT Waste

Unused, expired, or residual solid DAPT should be managed as non-hazardous chemical

waste.
Methodology:
o Collection: Carefully sweep up solid DAPT, avoiding dust formation.

o Containment: Place the collected solid waste into a clearly labeled, sealed container. The
container should be appropriate for chemical waste and prevent leakage.

o Labeling: Label the container as "Non-hazardous chemical waste" and specify the contents
("DAPT").

» Disposal: Dispose of the sealed container in accordance with your institution's specific
guidelines for non-hazardous solid chemical waste. This may involve placing it in a
designated chemical waste accumulation area for pickup by Environmental Health and
Safety (EHS) personnel or, in some cases, directly into a designated dumpster for laboratory
waste.[2] Do not dispose of chemical waste in general laboratory trash cans that are handled
by custodial staff.[2]
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Disposal of DAPT Solutions

DAPT is commonly dissolved in solvents such as Dimethyl Sulfoxide (DMSOQO) for experimental
use. The disposal of these solutions requires consideration of both the DAPT and the solvent.

Methodology:

Waste Stream Segregation: Collect DAPT solutions in a dedicated, sealed, and properly
labeled waste container. Do not mix with other chemical waste streams unless permitted by
your institution's EHS.

o Container and Labeling: Use a chemically compatible container (e.g., a designated solvent
waste container). The label should clearly state "Hazardous Waste," the full chemical names
of the contents (e.g., "DAPT in DMSQ"), and the approximate concentrations.

o Storage: Store the waste container in a designated satellite accumulation area, which is
often within a fume hood.

» Disposal Request: When the container is full, or in accordance with your institution's policies,
arrange for pickup by your EHS department. Under no circumstances should DAPT
solutions, particularly those containing DMSO, be poured down the drain.

DAPT Disposal Workflow

The following diagram outlines the decision-making process and procedural flow for the proper
disposal of DAPT.
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Start: DAPT Waste Generated

Assess Physical Form

Solid DAPT Waste DAPT Solution

(Unused, Expired, or Residual Powder) (e.g., in DMSO)

Collect in a sealed, Collect in a sealed,
labeled container. chemically compatible waste container.
. Label with full chemical names
Label as 'Non-hazardous \ .
. ) . and 'Hazardous Waste' as per
chemical waste: DAPT L .
institutional policy.

:

Store in a designated satellite
accumulation area (e.g., fume hood).

y

Dispose via institutional
non-hazardous chemical waste stream
(e.g., EHS pickup or designated dumpster).

Arrange for pickup by
Environmental Health and Safety (EHS).

End: Proper Disposal Complete

Click to download full resolution via product page

DAPT Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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